Cas no 127833-45-8 (Triacontanenitrile)

• Product Name: Triacontanenitrile
• CAS No: 127833-45-8
• MF: C₃₀H₅₉N
• MW: 433.796169519424
• CID: 170172
• PubChem ID: 182874
• Update Time: 2025-04-19

Triacontanenitrile Chemical and Physical Properties

Names and Identifiers

• Triacontanenitrile
• 127833-45-8
• DTXSID30155678

• Inchi： 1S/C30H59N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31/h2-29H2,1H3
• InChI Key： LXIQOVFMAVHHTP-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 433.46507
• Monoisotopic Mass: 433.465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 27
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.838
• Boiling Point: 468.9°Cat760mmHg
• Flash Point: 168.3°C
• Refractive Index: 1.457
• PSA: 23.79